1-{[2-(Dimethylamino)ethyl]amino}-3-isopropylpyrido[1,2-a]benzimidazole-4-carbonitrile

• IUPAC Name: 1-[2-(dimethylamino)ethylamino]-3-propan-2-ylpyrido[1,2-a]benzimidazole-4-carbonitrile
• InChI: InChI=1S/C19H23N5/c1-13(2)14-11-18(21-9-10-23(3)4)24-17-8-6-5-7-16(17)22-19(24)15(14)12-20/h5-8,11,13,21H,9-10H2,1-4H3
• InChI Key: MMYPLMVLRKRNFO-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=C(C2=NC3=CC=CC=C3N2C(=C1)NCCN(C)C)C#N
• Molecular Formula: C19H23N5
• Molecular Weight: 321.4 g/mol

Description

This compound is a part of a collection of rare and unique chemicals provided by Sigma-Aldrich. The buyer assumes responsibility to confirm product identity and/or purity.

Physical And Chemical Properties Analysis

The molecular weight of this compound is 363.51. Other physical and chemical properties couldn’t be found in the search results.

Scientific Research Applications

Synthesis and Chemical Behavior

This compound is part of a broader class of chemicals that have been synthesized and studied for their unique chemical behaviors. The compound's structure allows it to react with various nucleophiles, leading to the formation of novel heterocyclic compounds. For instance, Bondock et al. (2011) described the synthesis and reactions of a related compound, showcasing its utility in creating new pyridine, pyrimidine, and benzimidazole derivatives with potential applications in medicinal chemistry and materials science (Bondock, Tarhoni, & Fadda, 2011).

Fluorescent Properties and Applications

The fluorescent properties of derivatives of this compound have been explored, suggesting applications in the development of fluorescent materials. Rangnekar and Rajadhyaksha (1986) synthesized oxazolo[4',5':5,6]pyrido[1,2-a]benzimidazole derivatives, studying their fluorescent properties for potential use as fluorescent whitening agents for polyester fibers (Rangnekar & Rajadhyaksha, 1986).

Antimicrobial Activity

The antimicrobial activity of synthesized compounds incorporating the pyrido[1,2-a]benzimidazole moiety has also been evaluated. Shaaban (2008) reported on the synthesis and antimicrobial evaluation of novel derivatives, showing promising results against various bacterial and fungal species. This highlights the compound's potential role in the development of new antimicrobial agents (Shaaban, 2008).

Microwave-Mediated Synthesis

Advancements in synthetic methods, including microwave-mediated synthesis, have been applied to benzimidazole- and benzothiazole-based heterocycles, including derivatives of the compound . Darweesh et al. (2016) detailed efficient microwave-assisted synthesis techniques for creating novel heterocyclic compounds, demonstrating the compound's versatility and the potential for rapid synthesis of complex molecules (Darweesh, Mekky, Salman, & Farag, 2016).

Safety and Hazards

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